![molecular formula C21H19BrO6 B2365199 2-Methoxyethyl 5-[2-(4-bromophenyl)-2-oxoethoxy]-2-methyl-1-benzofuran-3-carboxylate CAS No. 300557-21-5](/img/structure/B2365199.png)
2-Methoxyethyl 5-[2-(4-bromophenyl)-2-oxoethoxy]-2-methyl-1-benzofuran-3-carboxylate
Description
2-Methoxyethyl 5-[2-(4-bromophenyl)-2-oxoethoxy]-2-methyl-1-benzofuran-3-carboxylate is a useful research compound. Its molecular formula is C21H19BrO6 and its molecular weight is 447.281. The purity is usually 95%.
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Scientific Research Applications
Benzofuran Derivatives in Medicinal Chemistry
- Benzofuran Compounds from Styrax macranthus : Researchers identified several 2-aryl benzofuran derivatives from Styrax macranthus, highlighting the potential of benzofurans in natural product chemistry (Luo, He, & Li, 2007).
- Novel Benzofurans with Anti-Inflammatory and Analgesic Properties : A study synthesized novel benzofuran derivatives demonstrating significant anti-inflammatory and analgesic activities, indicating their potential use in drug development (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
Pharmaceutical Applications
- Antimicrobial Activity of Benzofuran Derivatives : Halogen and aminoalkyl derivatives of methyl 5-methoxy-2-methyl-1-benzofuran-3-carboxylate exhibited antimicrobial activity against various bacteria and yeasts (Krawiecka et al., 2012).
- Synthesis of Benzofuran Derivatives as Potential Medicinal Agents : The study synthesized various benzofuran derivatives, exploring their potential as anti-HIV agents due to their inhibitory activity in cell cultures (Mubarak et al., 2007).
Chemical Synthesis and Characterization
- Synthesis of Methyl Benzofuran Carboxylates : This research detailed the synthesis of various methyl benzofuran carboxylate derivatives, contributing to the understanding of benzofuran chemistry (Ahn et al., 2012).
- Benzofuran Hydroxamic Acids as Enzyme Inhibitors : A series of benzofuran hydroxamic acids were synthesized and evaluated as inhibitors of 5-lipoxygenase, an enzyme involved in inflammatory processes (Ohemeng et al., 1994).
properties
IUPAC Name |
2-methoxyethyl 5-[2-(4-bromophenyl)-2-oxoethoxy]-2-methyl-1-benzofuran-3-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19BrO6/c1-13-20(21(24)26-10-9-25-2)17-11-16(7-8-19(17)28-13)27-12-18(23)14-3-5-15(22)6-4-14/h3-8,11H,9-10,12H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GXDCGQYSVRTWPQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C2=C(O1)C=CC(=C2)OCC(=O)C3=CC=C(C=C3)Br)C(=O)OCCOC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19BrO6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
447.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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